Cas no 29762-25-2 ((6-hydroxy-2-methyl-1,4-dioxo-1,2,6,10-tetrahydro-5aH-3,10a-epidithiopyrazino[1,2-a]indol-3(4H)-yl)methyl acetate)

• Product Name: (6-hydroxy-2-methyl-1,4-dioxo-1,2,6,10-tetrahydro-5aH-3,10a-epidithiopyrazino[1,2-a]indol-3(4H)-yl)methyl acetate
• CAS No: 29762-25-2
• MF: C₁₅H₁₆N₂O₅S₂
• MW: 368.427941322327
• CID: 1439356
• PubChem ID: 207358
• Update Time: 2025-04-20

(6-hydroxy-2-methyl-1,4-dioxo-1,2,6,10-tetrahydro-5aH-3,10a-epidithiopyrazino[1,2-a]indol-3(4H)-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (6-hydroxy-2-methyl-1,4-dioxo-1,2,6,10-tetrahydro-5aH-3,10a-epidithiopyrazino[1,2-a]indol-3(4H)-yl)methyl acetate
• Gliotoxin monoacetate
• 10H-3,10a-Epidithiopyrazino(1,2-a)indole-1,4-dione, 2,3,5a,6-tetrahydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-, monoacetate (ester)
• 29762-25-2
• DTXSID30952189

• Inchi： 1S/C15H16N2O5S2/c1-8(18)22-7-15-13(21)17-11-9(4-3-5-10(11)19)6-14(17,23-24-15)12(20)16(15)2/h3-5,10-11,19H,6-7H2,1-2H3
• InChI Key： QLYAMRRLJDIHHT-UHFFFAOYSA-N
• SMILES： S1C23C(N(C)C(COC(C)=O)(C(N2C2C(C=CC=C2C3)O)=O)S1)=O

Computed Properties

• Exact Mass: 368.05
• Monoisotopic Mass: 368.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 661.9°C at 760 mmHg
• Flash Point: 354.1°C
• Refractive Index: 1.737

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Dioxopiperazines